Cas no 2344680-52-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2344680-52-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5859835
• PubChem ID: 139022816
• Update Time: 2026-03-11

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• (3-(Hydroxymethyl)phenyl)(imino)(methyl)-l6-sulfanone
• EN300-7425894
• 2344680-52-8
• SCHEMBL23665698
• [3-(Methylsulfonimidoyl)phenyl]methanol
• [3-(hydroxymethyl)phenyl](imino)methyl-lambda6-sulfanone
• (3-(S-methylsulfonimidoyl)phenyl)methanol
• G75753
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C8H11NO2S/c1-12(9,11)8-4-2-3-7(5-8)6-10/h2-5,9-10H,6H2,1H3
• InChI Key： KNKLCRLGNSULNJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)CO)(=O)(=N)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 339.0±44.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on Compound 2344680-52-8 and INDEX NAME NOT YET ASSIGNED

In the rapidly evolving field of chemical biology and pharmaceutical research, the identification and characterization of novel compounds play a pivotal role in drug discovery and development. One such compound, 2344680-52-8, has recently garnered significant attention due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to 2344680-52-8 and its associated product, currently designated as INDEX NAME NOT YET ASSIGNED, providing a comprehensive overview of their biological activity, mechanism of action, and potential clinical implications.

Recent studies have elucidated the molecular structure and physicochemical properties of 2344680-52-8, revealing its unique chemical scaffold that distinguishes it from existing pharmacophores. Preliminary in vitro assays indicate that 2344680-52-8 exhibits potent inhibitory activity against specific enzymatic targets implicated in inflammatory pathways, suggesting its potential utility in treating chronic inflammatory diseases. Furthermore, the compound demonstrates favorable pharmacokinetic profiles in preclinical models, including acceptable bioavailability and metabolic stability.

The development of INDEX NAME NOT YET ASSIGNED as a potential therapeutic agent has progressed through rigorous optimization processes. Structure-activity relationship (SAR) studies have been conducted to enhance the compound's efficacy while minimizing off-target effects. Advanced computational modeling techniques, including molecular docking and dynamics simulations, have been employed to predict the binding interactions between 2344680-52-8 and its biological targets, providing valuable insights for further refinement.

In vivo evaluations of INDEX NAME NOT YET ASSIGNED have yielded promising results in disease-relevant animal models. Notably, the compound has demonstrated significant efficacy in reducing disease biomarkers with minimal observed toxicity at therapeutic doses. These findings have prompted the initiation of regulatory preclinical studies, including comprehensive safety pharmacology and toxicology assessments, to support potential Investigational New Drug (IND) applications.

The mechanism of action underlying the biological effects of 2344680-52-8 appears to involve modulation of key signaling pathways. Recent proteomic and transcriptomic analyses have identified downstream effects on critical cellular processes, including inflammation regulation and cellular proliferation. These multi-omics approaches have provided a systems-level understanding of the compound's pharmacological effects, offering potential biomarkers for future clinical development.

From a pharmaceutical development perspective, formulation studies for INDEX NAME NOT YET ASSIGNED have focused on optimizing drug delivery parameters. Various dosage forms are under investigation to ensure appropriate bioavailability and patient compliance. Stability testing under International Council for Harmonisation (ICH) guidelines has been initiated to determine appropriate storage conditions and shelf life for potential clinical supplies.

Intellectual property landscapes surrounding 2344680-52-8 and INDEX NAME NOT YET ASSIGNED have been actively developing, with several patent applications filed covering composition of matter, methods of use, and manufacturing processes. These legal protections are crucial for securing investment and guiding the compound's development pathway through potential partnerships or licensing agreements.

Looking forward, the transition of INDEX NAME NOT YET ASSIGNED into clinical development will require careful consideration of several factors. These include finalizing the optimal dosing regimen, identifying appropriate patient populations for initial clinical trials, and establishing robust biomarkers for pharmacodynamic assessment. The compound's progression will be contingent upon successful completion of ongoing preclinical studies and regulatory reviews.

In conclusion, the collective research on 2344680-52-8 and its development as INDEX NAME NOT YET ASSIGNED represents an exciting advancement in chemical biology and pharmaceutical research. The compound's novel mechanism of action, coupled with its promising preclinical profile, positions it as a potential candidate for addressing unmet medical needs. Continued investigation and development efforts will be essential to fully realize its therapeutic potential and translate these scientific discoveries into clinical benefits for patients.